Cas no 5123-18-2 (4H-1,3,6,2-DIOXAZABOROCINE, TETRAHYDRO-2-(4-METHYLPHENYL)-)
5123-18-2 structure
Product Name:4H-1,3,6,2-DIOXAZABOROCINE, TETRAHYDRO-2-(4-METHYLPHENYL)-
CAS No:5123-18-2
MF:C11H16BNO2
MW:205.061243057251
CID:3315886
PubChem ID:12711345
Update Time:2025-04-21
4H-1,3,6,2-DIOXAZABOROCINE, TETRAHYDRO-2-(4-METHYLPHENYL)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3,6,2-DIOXAZABOROCINE, TETRAHYDRO-2-(4-METHYLPHENYL)-
- 2-(p-tolyl)-1,3,6,2-dioxazaborocane
- 5123-18-2
-
- Inchi: 1S/C11H16BNO2/c1-10-2-4-11(5-3-10)12-14-8-6-13-7-9-15-12/h2-5,13H,6-9H2,1H3
- InChI Key: SGOGHAKJFWKMDM-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(C)=CC=2)OCCNCC1
Computed Properties
- Exact Mass: 205.1274089Da
- Monoisotopic Mass: 205.1274089Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.5Ų
4H-1,3,6,2-DIOXAZABOROCINE, TETRAHYDRO-2-(4-METHYLPHENYL)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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